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Introduction

Canagliflozin is a selective sodium-glucose cotransporter 2 (SGLT2) inhibitor used in the
treatment of type 2 diabetes mellitus. As with many active pharmaceutical ingredients (APIS),
canagliflozin can exist in different solid-state forms, including various polymorphs and solvates.
The specific polymorphic form of an API can significantly impact its physicochemical properties,
such as solubility, dissolution rate, stability, and bioavailability. Therefore, thorough
characterization of these forms is a critical aspect of drug development and quality control. The
commercially available form of canagliflozin is a hemihydrate, which has been found to have
favorable dissolution properties.[1] However, it can convert to a monohydrate form, particularly
under high humidity, which may alter its performance.[1][2] This document provides detailed
protocols for the characterization of canagliflozin hemihydrate polymorphs using a suite of
analytical techniques.

Powder X-ray Diffraction (PXRD)
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Principle: PXRD is a non-destructive technique used to analyze the crystalline structure of
materials. Each crystalline solid has a unique X-ray diffraction pattern, which serves as a
"fingerprint” for its identification. PXRD is the primary method for distinguishing between
different polymorphs.

Experimental Protocol:

 Instrumentation: A powder X-ray diffractometer equipped with a copper (Cu) Ka radiation
source (A = 1.5418 A) is typically used.

o Sample Preparation: Gently grind a small amount (approximately 10-20 mg) of the
canagliflozin hemihydrate sample to a fine powder using an agate mortar and pestle to
ensure random orientation of the crystallites. Pack the powder into a sample holder, ensuring
a flat and level surface.

» Data Acquisition:

[¢]

Voltage and Current: Set the X-ray generator to an operating voltage of 40 kV and a
current of 40 mA.[3]

[¢]

Scan Range: Collect the diffraction pattern over a 26 range of 2° to 40°.

[¢]

Scan Speed/Step Size: Use a scan rate of 0.02° per second.[3]

o

Temperature: Conduct the analysis at ambient temperature.

o Data Analysis: Process the raw data to identify the angular positions (20) and intensities of
the diffraction peaks. Compare the resulting pattern with known patterns of canagliflozin
polymorphs for identification.

Data Presentation:

Table 1: Characteristic PXRD Peaks for Canagliflozin Hemihydrate Polymorphs

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b8070388/docs?utm_src=pdf-body#application-note-comprehensive-characterization-of-canagliflozin-hemihydrate-polymorphs
https://www.mdpi.com/1999-4923/17/10/1319
https://www.mdpi.com/1999-4923/17/10/1319
https://www.benchchem.com/product/b8070388/docs?utm_src=pdf-body#application-note-comprehensive-characterization-of-canagliflozin-hemihydrate-polymorphs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8070388?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Characteristic 20 Peaks
Polymorph Form (£0.29) Reference

3.87, 7.96, 8.64, 9.66, 10.94,
Hemihydrate (CG-Hemi) 15.48, 17.34, 18.74, 19.14, [1]
20.30

6.7,10.0, 12.0, 12.7, 13.2,
) 14.2,14.9,15.4, 16.1, 16.7,
Hemihydrate (Form R1) [4]
18.1, 19.5, 20.8, 21.4, 22.2,

24.0,24.4,25.4,26.2, 28.5

4.20, 8.40, 9.70, 12.62, 15.36,
Monohydrate (CG-H20) [1]
16.84, 19.32, 23.08

Note: Different designations (e.g., CG-Hemi, Form R1) may be used in literature and patents
for the same or similar polymorphic forms. Direct comparison of patterns is recommended.

Thermal Analysis: DSC and TGA
Principle:

« Differential Scanning Calorimetry (DSC): Measures the difference in heat flow between a
sample and a reference as a function of temperature. It is used to detect thermal events
such as melting, crystallization, and solid-solid transitions.

o Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function
of temperature. It is used to quantify water/solvent content and assess thermal stability.

Experimental Protocol:
¢ [nstrumentation: A calibrated DSC instrument and a TGA instrument.

o Sample Preparation: Accurately weigh 3-5 mg of the canagliflozin hemihydrate sample into
an aluminum pan. For DSC, crimp a lid onto the pan. An open pan or a pan with a pinhole lid
may be used for TGA to allow for the escape of volatiles.

» Data Acquisition (DSC):
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o Temperature Range: Heat the sample from ambient temperature (e.g., 30°C) to a
temperature above its melting point (e.g., 200°C).

o Heating Rate: A typical heating rate is 10°C/min.[3]
o Atmosphere: Purge with an inert gas, such as nitrogen, at a flow rate of 40-50 mL/min.[3]
» Data Acquisition (TGA):

o Temperature Range: Heat the sample from ambient temperature to a point where
complete degradation is observed (e.g., 300°C).

o Heating Rate: A heating rate of 10°C/min is standard.[5]

o Atmosphere: Purge with an inert gas like nitrogen.

o Data Analysis:

o DSC: Identify the onset and peak temperatures of endothermic (melting, desolvation) and
exothermic (crystallization) events.

o TGA: Determine the percentage of weight loss and the corresponding temperature ranges.
For a hemihydrate, a weight loss corresponding to 0.5 moles of water is expected.

Data Presentation:

Table 2: Thermal Analysis Data for Canagliflozin Hydrates
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. Observed Thermal
Polymorph Form Technique Reference
Events

Hemihydrate (Form

DSC Endotherm at ~86°C [4]
R1)

Endothermic peak at
] ~67.49°C, followed by
Hemihydrate DSC ) [6]
a melting endotherm

at 94.15°C

Endotherm peak at
Monohydrate DSC [5]
~62+2°C

Weight loss of ~3% to
Monohydrate TGA 5% between 50°C and  [5]
150°C

Note: The theoretical water content for canagliflozin hemihydrate (C24H25FOsS - 0.5H20, MW
~453.53 g/mol ) is approximately 1.99%. For the monohydrate (MW ~462.54 g/mol ), it is
approximately 3.9%.[5]

Vibrational Spectroscopy: FT-IR and Raman
Principle:

o Fourier-Transform Infrared (FT-IR) Spectroscopy: Measures the absorption of infrared
radiation by a sample, exciting molecular vibrations. It is sensitive to functional groups and
changes in the chemical environment, including those caused by polymorphism.

» Raman Spectroscopy: Measures the inelastic scattering of monochromatic light. It provides
information on molecular vibrations and is complementary to FT-IR, being particularly
sensitive to non-polar bonds and crystal lattice vibrations.

Experimental Protocol (FT-IR - KBr Pellet Method):

 Instrumentation: A Fourier-Transform Infrared spectrometer.
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» Sample Preparation: Mix approximately 1-2 mg of the canagliflozin sample with 100-200 mg
of dry potassium bromide (KBr) powder. Grind the mixture thoroughly and press it into a
transparent pellet using a hydraulic press.

o Data Acquisition:
o Scan Range: Collect the spectrum over the mid-IR range, typically 4000 to 400 cm~1.
o Resolution: Set the spectral resolution to 4 cm~1.

o Scans: Co-add a sufficient number of scans (e.g., 16 or 32) to obtain a good signal-to-
noise ratio.

o Data Analysis: Identify the positions (wavenumber, cm~1) of characteristic absorption bands.
Differences in peak positions, shapes, or the appearance of new peaks between samples
can indicate different polymorphic forms.

Experimental Protocol (Raman Spectroscopy):
e Instrumentation: A Raman spectrometer with a laser excitation source (e.g., 785 nm).

o Sample Preparation: Place a small amount of the powder sample directly onto a microscope
slide or into a vial.

o Data Acquisition:
o Laser Power: Use an appropriate laser power to avoid sample degradation.

o Exposure Time & Accumulations: Adjust the exposure time and number of accumulations
to achieve a high-quality spectrum.

o Spectral Range: Collect the spectrum over a relevant range (e.g., 200 to 1800 cm™1) to
observe lattice and intramolecular vibrations.

» Data Analysis: Identify the positions of characteristic Raman shifts. The low-frequency region
(<200 cm™?) is often particularly sensitive to differences in crystal packing.

Data Presentation:
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Table 3: Key FT-IR Vibrational Bands for Canagliflozin

. Characteristic
Functional Group Reference
Wavenumber (cm~?)
O-H Stretching 3500 - 3000 [7]
C-F (Alkyl Halide) ~1230 [8]

Note: Specific peak lists differentiating canagliflozin polymorphs via vibrational spectroscopy
are less commonly published than PXRD data. The primary utility is in confirming the presence
of key functional groups and comparing spectra directly to a known reference standard to
detect polymorphic or chemical changes.

Mandatory Visualizations

( Sample Preparation w

\__/
Primary ID
Primary Characterization Secondary & Confirmatory Analysis
v \i A \ \4
. - - Differential Scanning Thermogravimetric g
Powder X-ray Diffraction (PXRD) Calorimetry (DSC) Analysis (TGA) FT-IR Spectroscopy Raman Spectroscopy
4 Data Interpretation & Reportin )
\4 \ 4 A \4 \ 4
Polymorph Identification Thermal Properties Water Content Vibrational Fingerprint
(Fingerprint) (Melting, Desolvation) (Hydrate Stoichiometry) (Structural Info)
Comprehensive Report
G J

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.researchgate.net/publication/334226412_FT-IR_METHOD_FOR_QUANTIFICATION_OF_CANAGLIFLOZIN_IN_BULK_AND_TABLET_DOSAGE_FORM_-A_GREEN_TACTIC_Corresponding_Author
https://pubmed.ncbi.nlm.nih.gov/35348721/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8070388?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Caption: Experimental workflow for polymorph characterization.
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Caption: Relationships between properties and techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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